4-Methylumbelliferyl caprylate 4-Methylumbelliferyl caprylate 4-Methylumbelliferyl caprylate (MUCAP) is a fluorogenic substrate for C8 esterase. MUCAP is cleaved by C8 esterase to release the fluorescent moiety 4-methylumbelliferyl (4-MU). 4-MU fluorescence is pH-dependent with excitation maxima of 320 and 360 nm at low (1.97-6.72) and high (7.12-10.3) pH, respectively, and an emission maximum ranging from 445 to 455 nm, increasing as pH decreases.

Brand Name: Vulcanchem
CAS No.: 20671-66-3
VCID: VC21314060
InChI: InChI=1S/C18H22O4/c1-3-4-5-6-7-8-17(19)21-14-9-10-15-13(2)11-18(20)22-16(15)12-14/h9-12H,3-8H2,1-2H3
SMILES: CCCCCCCC(=O)OC1=CC2=C(C=C1)C(=CC(=O)O2)C
Molecular Formula: C18H22O4
Molecular Weight: 302.4 g/mol

4-Methylumbelliferyl caprylate

CAS No.: 20671-66-3

Cat. No.: VC21314060

Molecular Formula: C18H22O4

Molecular Weight: 302.4 g/mol

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4-Methylumbelliferyl caprylate - 20671-66-3

Specification

Description 4-Methylumbelliferyl caprylate (MUCAP) is a fluorogenic substrate for C8 esterase. MUCAP is cleaved by C8 esterase to release the fluorescent moiety 4-methylumbelliferyl (4-MU). 4-MU fluorescence is pH-dependent with excitation maxima of 320 and 360 nm at low (1.97-6.72) and high (7.12-10.3) pH, respectively, and an emission maximum ranging from 445 to 455 nm, increasing as pH decreases.

CAS No. 20671-66-3
Molecular Formula C18H22O4
Molecular Weight 302.4 g/mol
IUPAC Name (4-methyl-2-oxochromen-7-yl) octanoate
Standard InChI InChI=1S/C18H22O4/c1-3-4-5-6-7-8-17(19)21-14-9-10-15-13(2)11-18(20)22-16(15)12-14/h9-12H,3-8H2,1-2H3
Standard InChI Key WZEWYQWWSCVHCP-UHFFFAOYSA-N
SMILES CCCCCCCC(=O)OC1=CC2=C(C=C1)C(=CC(=O)O2)C
Canonical SMILES CCCCCCCC(=O)OC1=CC2=C(C=C1)C(=CC(=O)O2)C

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